Cas no 868973-91-5 (N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 868973-91-5
• MF: C₁₉H₁₆N₄O₄S₂
• MW: 428.484741210938
• CID: 6127316
• PubChem ID: 18561151
• Update Time: 2025-10-13

N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• N-[5-[2-(benzylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• 868973-91-5
• AKOS024613155
• F1838-1247
• N-(5-{[(benzylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• N-(5-((2-(benzylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• Inchi： 1S/C19H16N4O4S2/c24-16(20-9-12-4-2-1-3-5-12)10-28-19-23-22-18(29-19)21-17(25)13-6-7-14-15(8-13)27-11-26-14/h1-8H,9-11H2,(H,20,24)(H,21,22,25)
• InChI Key： NRTQRVFMSVSNQA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NN=C(SCC(NCC4=CC=CC=C4)=O)S3)=O)C=C2OC1

Computed Properties

• Exact Mass: 428.06129735g/mol
• Monoisotopic Mass: 428.06129735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 156Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide

Professional Introduction to N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 868973-91-5)

N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 868973-91-5, represents a fascinating example of the intricate molecular design and functionalization strategies employed in the development of novel therapeutic agents. The structural complexity of this molecule, characterized by its incorporation of multiple heterocyclic moieties and functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The core structure of N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide consists of a thiadiazole ring system linked to a benzodioxole moiety. The thiadiazole ring is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the benzylcarbamoyl and methylsulfanyl substituents further enhances the compound's potential pharmacological profile by introducing additional interactions with biological targets. These modifications not only contribute to the molecule's solubility and bioavailability but also modulate its binding affinity to specific receptors or enzymes.

In recent years, there has been a surge in research focused on developing novel derivatives of thiadiazole and benzodioxole compounds due to their demonstrated efficacy in various disease models. For instance, studies have highlighted the potential of thiadiazole derivatives in inhibiting kinases and other enzymes involved in cancer progression. Similarly, benzodioxole compounds have shown promise in treating neurological disorders by modulating neurotransmitter activity. The combination of these two structural motifs in N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide suggests that it may exhibit synergistic effects when tested against multiple targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the thiadiazole ring through cyclocondensation reactions and subsequent functionalization with the benzylcarbamoyl and methylsulfanyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these substituents efficiently. The final product is characterized using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its structural integrity.

Preclinical studies have begun to explore the pharmacological properties of N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide. Initial findings indicate that the compound exhibits notable activity against certain cancer cell lines by inducing apoptosis and inhibiting proliferation. Additionally, preliminary pharmacokinetic studies suggest that it has a reasonable bioavailability profile when administered orally. These results are particularly encouraging given the growing demand for targeted therapies that can effectively combat drug-resistant cancers.

The potential therapeutic applications of this compound extend beyond oncology. Research is ongoing to evaluate its efficacy in treating inflammatory diseases and neurodegenerative disorders. The thiadiazole moiety's ability to interact with inflammatory mediators makes it a promising candidate for developing anti-inflammatory agents. Furthermore, the benzodioxole component has shown potential in modulating neurotransmitter release, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

One of the most exciting aspects of N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide is its versatility as a scaffold for further drug design. By modifying specific functional groups or introducing additional heterocyclic rings, researchers can tailor its pharmacological properties to target specific diseases or biological pathways. This flexibility underscores the importance of developing robust synthetic methodologies that allow for rapid modification and optimization of lead compounds.

The development of novel pharmaceutical agents is often hampered by challenges such as patent infringement issues and competition from established drugs. However, compounds like N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide offer fresh perspectives by combining known structural motifs in innovative ways. This approach not only reduces the risk associated with entirely new chemical entities but also leverages existing knowledge to accelerate the drug discovery process.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide are poised to play a crucial role in shaping future treatment strategies. Their unique structural features and promising preclinical data make them valuable assets in the ongoing effort to develop safer and more effective medications for a wide range of diseases.